Cas no 1853269-32-5 (2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide
• CAS No: 1853269-32-5
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• CID: 5406842
• Update Time: 2025-10-25

2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide

• Inchi： 1S/C8H13ClN4O/c1-5(9)8(14)11-6(2)7-10-4-13(3)12-7/h4-6H,1-3H3,(H,11,14)
• InChI Key： JPAWYTFNANIWJD-UHFFFAOYSA-N
• SMILES： C(NC(C1N=CN(C)N=1)C)(=O)C(Cl)C

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.90±0.46(Predicted)

Additional information on 2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide

Introduction to 2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide (CAS No. 1853269-32-5)

2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide, identified by its Chemical Abstracts Service Number (CAS No. 1853269-32-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework that combines a chlorinated amide moiety with an ethyl chain terminated by a substituted triazole ring. The presence of these functional groups not only imparts distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The molecular structure of 2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide consists of a propanamide backbone substituted with a chloro group at the α-carbon and an ethyl side chain appended with a 1-methyl-substituted 1H-1,2,4-triazole ring. This arrangement creates a molecule with both electrophilic and nucleophilic centers, making it a versatile intermediate in synthetic chemistry. The chloro group enhances reactivity through electrophilic substitution reactions, while the triazole ring contributes to hydrogen bonding capabilities and can serve as a scaffold for further derivatization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazole moiety, in particular, has been extensively studied due to its broad spectrum of biological activities. Triazoles are known for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of a methyl group into the triazole ring further modulates its electronic properties and enhances its binding affinity to biological targets. This modification has been shown to improve the pharmacokinetic profiles of related compounds, making them more suitable for clinical use.

The amide functional group in 2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide is another critical feature that contributes to its biological relevance. Amides are ubiquitous in bioactive molecules and often serve as pharmacophores in drugs targeting various diseases. The propanamide moiety provides a stable backbone for further chemical modifications and can interact with biological targets through hydrogen bonding or hydrophobic interactions. The presence of the chloro group adjacent to the amide nitrogen further enhances reactivity, allowing for facile derivatization through nucleophilic substitution reactions.

One of the most compelling aspects of 2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide is its potential as a building block in drug discovery. The combination of the chloro group and the triazole ring provides multiple sites for chemical modification, enabling the synthesis of libraries of derivatives with tailored biological activities. This flexibility has been exploited in high-throughput screening campaigns to identify novel lead compounds for various therapeutic indications.

Recent studies have highlighted the importance of triazole-containing compounds in addressing unmet medical needs. For instance, derivatives of 1H-1,2,4-triazole have shown promise in treating infectious diseases caused by resistant pathogens. The structural features of these compounds contribute to their ability to disrupt essential bacterial processes such as DNA replication and protein synthesis. Similarly, amides derived from propanamide have been investigated for their potential in modulating inflammatory pathways and inhibiting key enzymes involved in chronic diseases.

The synthetic pathways for 2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide have been optimized to ensure high yield and purity. Key steps involve the nucleophilic substitution of a halogenated precursor with an appropriately substituted triazole derivative followed by amide bond formation. Advances in catalytic methods have further streamlined these processes, reducing reaction times and minimizing waste generation. These improvements align with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

The pharmacological evaluation of 2-Chloro-N-[1-(1-methyl-1H-1,2,4-triazol-3-yl)ethyl]propanamide has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with cancer progression by interfering with post-translational modifications critical for cell signaling pathways. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and immune cell function.

The potential therapeutic applications of 2-Chloro-N-[1-(1-methyl-H)-triazol)-3 - yl)ethyl]propanamide extend beyond oncology and inflammation research. Its structural motif is reminiscent of known bioactive molecules targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The triazole ring's ability to cross the blood-brain barrier makes it an attractive scaffold for developing neuroprotective agents.

In conclusion, 1853269_32_5 represents an innovative compound with significant promise in pharmaceutical research and development. Its unique structural features—combining a chlorinated amide with a methyl-substituted triazole—make it a valuable tool for synthesizing novel bioactive molecules targeting diverse diseases. As research continues to uncover new therapeutic applications, 1853269_32_5 will likely play an increasingly important role in drug discovery efforts aimed at improving human health outcomes.